Cas no 14122-42-0 (7-Octadecenoic acid)

7-Octadecenoic acid structure
7-Octadecenoic acid structure
Product Name:7-Octadecenoic acid
CAS No:14122-42-0
MF:C18H34O2
MW:282.461366176605
CID:1303372
PubChem ID:5282756
Update Time:2025-04-20

7-Octadecenoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Octadecenoic acid
    • (E)-7-Octadecenoic acid
    • (E)-octadec-7-enoic acid
    • LMFA01030069
    • CHEBI:196195
    • SCHEMBL561609
    • 7E-octadecenoic acid
    • 14122-42-0
    • C18:1n-11
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h11-12H,2-10,13-17H2,1H3,(H,19,20)/b12-11+
    • InChI Key: RVUCYJXFCAVHNC-VAWYXSNFSA-N
    • SMILES: CCCCCCCCCC/C=C/CCCCCC(=O)O

Computed Properties

  • Exact Mass: 282.25602
  • Monoisotopic Mass: 282.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.8945 (rough estimate)
  • Melting Point: 25.01°C (estimate)
  • Boiling Point: 397.91°C (estimate)
  • Refractive Index: 1.4618 (estimate)
  • PSA: 37.3

7-Octadecenoic acid Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent